Cas no 2387534-78-1 (2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester)

• Product Name: 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester
• CAS No: 2387534-78-1
• MF: C₁₂H₁₁F₄NO₄
• MW: 309.213657617569
• MDL: MFCD31693534
• CID: 4777723
• Update Time: 2025-05-26

2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SB35967
• 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester
• Methyl 2-acetamido-4-fluoro-5-(2,2,2-trifluoro-1-hydroxyethyl)benzoate

• MDL： MFCD31693534
• Inchi： 1S/C12H11F4NO4/c1-5(18)17-9-4-8(13)6(10(19)12(14,15)16)3-7(9)11(20)21-2/h3-4,10,19H,1-2H3,(H,17,18)
• InChI Key： JJOSTDNGYYKYJN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=C1C(C(F)(F)F)O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Additional information on 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester

Comprehensive Overview of 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester (CAS No. 2387534-78-1)

The compound 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester (CAS No. 2387534-78-1) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring acetyl, fluoro, and trifluoro-hydroxyethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of trifluoroethyl and hydroxyethyl moieties in this ester suggests its utility in designing prodrugs or enzyme inhibitors. For instance, similar compounds have been explored for their role in modulating kinase activity or G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine. This compound’s methyl ester group further enhances its solubility, a critical factor in formulation development.

From a synthetic chemistry perspective, CAS No. 2387534-78-1 exemplifies the growing importance of late-stage fluorination techniques. Its 4-fluoro substitution highlights the strategic use of fluorine to improve binding affinity and pharmacokinetics—a hot topic in medicinal chemistry forums. Laboratories focusing on high-throughput screening (HTS) may find this compound valuable for constructing diverse libraries, especially given its compatibility with click chemistry and cross-coupling reactions.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some halogenated substances, its trifluoro groups are less prone to bioaccumulation, addressing concerns about green chemistry principles. This aligns with industry shifts toward sustainable synthesis, a frequent search query among chemists. Additionally, its benzoic acid backbone is a common scaffold in FDA-approved drugs, reinforcing its relevance in drug repurposing studies.

Analytical characterization of 2-Acetylamino-4-fluoro-5-(2,2,2-trifluoro-1-hydroxy-ethyl)-benzoic acid methyl ester typically involves NMR, HPLC, and mass spectrometry, with its CAS No. 2387534-78-1 serving as a key identifier in chemical databases. Researchers often inquire about its stability under various pH conditions or compatibility with catalytic systems, reflecting practical challenges in lab settings. Its methyl ester group also opens discussions on hydrolysis kinetics, a subtopic gaining traction in prodrug optimization.

In summary, this compound bridges multiple disciplines—from organic synthesis to biochemical screening. Its structural features cater to contemporary needs in fragment-based drug design and metabolite identification, while its fluorine-rich architecture taps into the broader trend of halogen bonding in molecular recognition. As the scientific community prioritizes targeted therapies and computational modeling, CAS No. 2387534-78-1 is poised to remain a compound of significant interest.